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Compound of Interest

Compound Name: IAA-L-Ala

CAS No.: 57105-39-2

Cat. No.: B1211819

Get Quote

Introduction & Mechanistic Rationale
The Challenge: Auxin Instability and Toxicity
Standard rooting protocols often rely on IBA (Indole-3-butyric acid) or NAA (1-

Naphthaleneacetic acid) because naturally occurring IAA is chemically unstable and

metabolically labile. However, synthetic auxins can sometimes cause excessive callus

formation or inhibit subsequent shoot outgrowth due to persistence in the tissue.

The Solution: IAA-L-Ala as a "Prodrug"
IAA-L-Ala functions as a biological "prodrug."[1][2] It is not biologically active in its conjugated

form. To induce rooting, it must be hydrolyzed by specific intracellular amidohydrolases

(primarily IAR3 and ILL family enzymes) to release free IAA.

Key Advantages:

Metabolic Buffering: The plant hydrolyzes the conjugate only as needed, maintaining optimal

free IAA levels without the "auxin shock" caused by bolus applications of free synthetic

auxins.
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Reduced Phytotoxicity: Lower risk of tissue necrosis or excessive callusing at the cut site.

Stability: The amide bond renders the molecule more resistant to photo-oxidation and

enzymatic degradation during storage and transport compared to free IAA.

Mechanism of Action Pathway
The following diagram illustrates the intracellular activation of IAA-L-Ala.
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Caption: IAA-L-Ala acts as a storage reservoir. The enzyme IAR3 hydrolyzes the conjugate to

release free IAA, triggering the TIR1 signaling cascade for root initiation.

Experimental Protocol
Material Specifications

Compound: Indole-3-acetyl-L-alanine (IAA-L-Ala)

Molecular Weight: ~246.26 g/mol (Compare to IAA MW: 175.18 g/mol )

Solubility: Soluble in DMSO, Ethanol, or mild alkali (1N NaOH).

Note: For stock solutions, DMSO is recommended to prevent premature hydrolysis that

can occur in alkaline aqueous solutions over time.
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Stock Solution Preparation (10 mM)
Objective: Create a stable master stock for downstream dilution.

Weigh: 24.6 mg of IAA-L-Ala.

Dissolve: Add 1.0 mL of DMSO (dimethyl sulfoxide). Vortex until completely dissolved.

Alternative: Use 100% Ethanol if DMSO is incompatible with your specific tissue culture

system (though DMSO is generally safe at <0.1%).

Storage: Aliquot into amber microcentrifuge tubes. Store at -20°C. Stable for 6-12 months.

Treatment Methods
Choose the method based on your explant type.

Method A: Quick Dip (For Semi-Hardwood/Hardwood Cuttings)
Best for woody species where high localized concentration is needed.

Component Concentration Range Preparation (for 50 mL)

IAA-L-Ala
1.0 - 3.0 mM (approx. 250 -

750 mg/L)

Dilute 5 - 15 mL of Stock

(10mM) into 50%

Ethanol/Water.

Solvent 50% Ethanol Balance volume to 50 mL.

Protocol:

Harvest cuttings (5-10 cm length).

Dip the basal 1-2 cm of the stem into the solution for 5 to 10 seconds.

Allow to air dry for 2 minutes (to let solvent evaporate).

Insert into rooting substrate (e.g., Perlite:Vermiculite 1:1).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1211819/docs?utm_src=pdf-body#application-note-iaa-l-ala-for-controlled-root-induction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method B: Long Soak (For Herbaceous/Softwood Cuttings)
Best for sensitive herbaceous plants prone to alcohol burn.

Component Concentration Range Preparation (for 1 L)

IAA-L-Ala
50 - 100 µM (approx. 12 - 25

mg/L)

Add 5 - 10 mL of Stock

(10mM) to 1 L water.

Solvent Water (pH 5.8)
Ensure pH is adjusted after

addition.

Protocol:

Place the basal ends of cuttings into the solution.[3]

Incubate for 12 - 24 hours in low light.

Rinse base with water and plant.

Method C: Tissue Culture Media (In Vitro)
For micropropagation.[4]

Concentration: 1.0 - 10.0 µM.

Procedure: Add sterile-filtered IAA-L-Ala stock to autoclaved media (MS salts + sucrose)

once cooled to 50°C. Do not autoclave the conjugate if possible, as heat may accelerate

hydrolysis.

Data Analysis & Validation
To validate the efficacy of IAA-L-Ala versus free IAA, run a comparative trial.

Experimental Design (Randomized Block)
Control: Solvent only (0 µM).

Treatment 1: Free IAA (10 µM).
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Treatment 2: IAA-L-Ala (10 µM).

Treatment 3: IAA-L-Ala (50 µM).

Data Collection Table
Record the following metrics 14–28 days post-treatment.

Metric Definition Significance

Rooting %
(Rooted cuttings / Total

cuttings) × 100
General efficacy.

Root Number
Average count of primary

adventitious roots per cutting.
Intensity of induction signal.

Root Length
Average length of the longest

root (cm).

Elongation vs. inhibition

(toxicity).

Callus Score
Scale 0-4 (0=None, 4=Massive

ball).

Critical: High scores indicate

auxin overdose/toxicity.

Expected Outcome:

Free IAA: Moderate rooting, variable consistency due to degradation.

IAA-L-Ala: Slower initial emergence but higher total root quality, reduced callus formation,

and sustained root elongation due to the "slow release" mechanism.

Troubleshooting & Optimization
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Observation Diagnosis Corrective Action

No Rooting
Hydrolysis failure or

concentration too low.

Increase concentration by 2-

5x. Ensure species expresses

IAR3 (most dicots do).

Basal Rot
Phytotoxicity or pathogen

entry.[5]

Switch from "Soak" to "Quick

Dip" method. Reduce

concentration.

Excessive Callus Auxin activity too high.

Decrease concentration. IAA-

L-Ala is generally safer, but

high doses still cause

callusing.
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Caption: Decision matrix for applying IAA-L-Ala based on plant tissue type and experimental

needs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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